2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile
Overview
Description
2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile, also known as (2-BHPA) is an important building block in organic synthesis. It is a versatile compound that is used in the production of various pharmaceuticals, agrochemicals, and other specialty chemicals. This compound has been widely studied due to its unique properties and potential applications in scientific research.
Mechanism of Action
The mechanism of action of 2-BHPA is not fully understood. However, it is believed to act as a proton donor in certain reactions, and as a nucleophile in others. It is also believed to act as a Lewis base in certain reactions, and as a radical scavenger in others.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-BHPA have not been well studied. However, it has been shown to be non-toxic in animal studies. It has also been shown to have no mutagenic or carcinogenic effects.
Advantages and Limitations for Lab Experiments
2-BHPA has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. It is also highly soluble in many organic solvents, and it is non-toxic. However, it is not soluble in water, and it is not very stable in the presence of strong acids or bases.
Future Directions
In the future, 2-BHPA could be used in the synthesis of new pharmaceuticals, agrochemicals, and other specialty chemicals. It could also be used as a reagent in the synthesis of heterocyclic compounds, and as a catalyst in organic reactions. Additionally, it could be used in the synthesis of various peptides and peptidomimetics. Finally, further research is needed to better understand the biochemical and physiological effects of 2-BHPA.
Synthesis Methods
2-BHPA can be synthesized using a variety of methods. The most common method is the reaction of benzyl alcohol with 1-chloro-3-hydroxypyrrolidine in the presence of a base. This reaction produces 2-BHPA in high yields. Other methods for the synthesis of 2-BHPA include the reaction of benzyl alcohol with 1-bromo-3-hydroxypyrrolidine in the presence of a base, the reaction of 1-chloro-3-hydroxypyrrolidine with benzaldehyde, and the reaction of 1-bromo-3-hydroxypyrrolidine with benzaldehyde.
Scientific Research Applications
2-BHPA has a wide range of applications in scientific research. It is used as a starting material for the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a reagent in the synthesis of heterocyclic compounds, and as a catalyst in organic reactions. Additionally, 2-BHPA has been used in the synthesis of various peptides and peptidomimetics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile involves the reaction of benzylamine with ethyl 2-bromoacetate to form 2-benzylpyrrolidine-3-carboxylic acid ethyl ester. This intermediate is then hydrolyzed to form 2-benzylpyrrolidine-3-carboxylic acid, which is subsequently converted to the target compound through a series of reactions.", "Starting Materials": [ "Benzylamine", "Ethyl 2-bromoacetate", "Sodium hydroxide", "Hydrochloric acid", "Sodium cyanide", "Acetic acid", "Sodium borohydride", "Acetonitrile" ], "Reaction": [ "Step 1: Benzylamine is reacted with ethyl 2-bromoacetate in the presence of sodium hydroxide to form 2-benzylpyrrolidine-3-carboxylic acid ethyl ester.", "Step 2: The intermediate is hydrolyzed with hydrochloric acid to form 2-benzylpyrrolidine-3-carboxylic acid.", "Step 3: The carboxylic acid is converted to the corresponding acid chloride using thionyl chloride.", "Step 4: The acid chloride is reacted with sodium cyanide in the presence of acetic acid to form the corresponding nitrile.", "Step 5: The nitrile is reduced with sodium borohydride in the presence of acetic acid to form 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile." ] } | |
CAS RN |
1934428-07-5 |
Product Name |
2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile |
Molecular Formula |
C13H16N2O |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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